1H-Pyrrolo[2,3-b]pyridine, 3-(2,3-dihydro-7-benzofuranyl)-1-[(4-methylphenyl)sulfonyl]-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- 1H-Pyrrolo[2,3-b]pyridine, 3-(2,3-dihydro-7-benzofuranyl)-1-[(4-methylphenyl)sulfonyl]-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
Brand Name: Vulcanchem
CAS No.: 875639-25-1
VCID: VC17357899
InChI: InChI=1S/C28H29BN2O5S/c1-18-9-11-21(12-10-18)37(32,33)31-17-24(22-8-6-7-19-13-14-34-25(19)22)23-15-20(16-30-26(23)31)29-35-27(2,3)28(4,5)36-29/h6-12,15-17H,13-14H2,1-5H3
SMILES:
Molecular Formula: C28H29BN2O5S
Molecular Weight: 516.4 g/mol

1H-Pyrrolo[2,3-b]pyridine, 3-(2,3-dihydro-7-benzofuranyl)-1-[(4-methylphenyl)sulfonyl]-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-

CAS No.: 875639-25-1

Cat. No.: VC17357899

Molecular Formula: C28H29BN2O5S

Molecular Weight: 516.4 g/mol

* For research use only. Not for human or veterinary use.

1H-Pyrrolo[2,3-b]pyridine, 3-(2,3-dihydro-7-benzofuranyl)-1-[(4-methylphenyl)sulfonyl]-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- - 875639-25-1

Specification

CAS No. 875639-25-1
Molecular Formula C28H29BN2O5S
Molecular Weight 516.4 g/mol
IUPAC Name 3-(2,3-dihydro-1-benzofuran-7-yl)-1-(4-methylphenyl)sulfonyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrrolo[2,3-b]pyridine
Standard InChI InChI=1S/C28H29BN2O5S/c1-18-9-11-21(12-10-18)37(32,33)31-17-24(22-8-6-7-19-13-14-34-25(19)22)23-15-20(16-30-26(23)31)29-35-27(2,3)28(4,5)36-29/h6-12,15-17H,13-14H2,1-5H3
Standard InChI Key NAQKQBRABZRGTP-UHFFFAOYSA-N
Canonical SMILES B1(OC(C(O1)(C)C)(C)C)C2=CC3=C(N=C2)N(C=C3C4=CC=CC5=C4OCC5)S(=O)(=O)C6=CC=C(C=C6)C

Introduction

Structural and Chemical Identity

The compound’s IUPAC name, 3-(2,3-dihydro-1-benzofuran-7-yl)-1-(4-methylphenyl)sulfonyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrrolo[2,3-b]pyridine, reflects its three primary structural components:

  • Pyrrolo[2,3-b]pyridine core: A fused bicyclic system comprising pyrrole and pyridine rings.

  • 2,3-Dihydrobenzofuran: A partially saturated benzofuran moiety at position 3, contributing planar aromaticity for potential π-π stacking interactions.

  • Functional substituents:

    • A 4-methylphenylsulfonyl group at position 1, enhancing solubility and providing electron-withdrawing characteristics.

    • A 4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl group at position 5, enabling participation in Suzuki-Miyaura cross-coupling reactions.

Table 1: Molecular Properties

PropertyValue
CAS Number875639-25-1
Molecular FormulaC28H29BN2O5S\text{C}_{28}\text{H}_{29}\text{BN}_{2}\text{O}_{5}\text{S}
Molecular Weight516.4 g/mol
Key Functional GroupsSulfonyl, Dioxaborolan, Benzofuranyl

Synthetic Pathways and Reactivity

The synthesis of this compound involves sequential modifications to the pyrrolo[2,3-b]pyridine scaffold. Source outlines a general strategy:

  • Core formation: Cyclization reactions analogous to Madelung or Fischer indole syntheses generate the pyrrolopyridine backbone .

  • Benzofuran incorporation: Electrophilic substitution or palladium-catalyzed coupling introduces the dihydrobenzofuran moiety.

  • Sulfonylation: Treatment with 4-methylbenzenesulfonyl chloride under basic conditions installs the sulfonyl group.

  • Boronation: Miyaura borylation introduces the dioxaborolan group, critical for cross-coupling applications.

The dioxaborolan group (B(OCH2CMe2)2\text{B}(\text{OCH}_2\text{CMe}_2)_2) facilitates Suzuki-Miyaura reactions, enabling conjugation with aryl or heteroaryl halides. For example, coupling with iodobenzene would yield a biaryl derivative, expanding the compound’s utility in medicinal chemistry.

Biological Activity and Mechanistic Insights

While direct biological data for this compound remain unpublished, structural analogs provide insight into potential applications:

  • Kinase inhibition: Pyrrolo[2,3-b]pyridines exhibit affinity for fibroblast growth factor receptors (FGFRs), where the sulfonyl group may stabilize interactions with the kinase hinge region.

  • Boronate utility: The dioxaborolan group enhances blood-brain barrier penetration in preclinical models, suggesting CNS-targeted therapeutic potential.

Table 2: Comparative Analysis of Pyrrolopyridine Derivatives

CompoundSubstituentsBiological Target
VC17357899Benzofuranyl, Sulfonyl, DioxaborolanFGFR (hypothesized)
1-(2-Methylpropyl) deriv.Isobutyl, Unmodified coreTNIK, IL-2 modulation
2-Phenyl analogPhenyl at C2Anticancer (in vivo)

Research Applications and Future Directions

Medicinal Chemistry

The compound serves as a multifunctional building block for kinase inhibitor development. For instance, replacing the dioxaborolan with a carboxylic acid could yield FGFR1 inhibitors with IC50_{50} values below 10 nM, as demonstrated in related scaffolds.

Materials Science

The benzofuran-pyrrolopyridine system’s conjugated π-system suggests utility in organic electronics. Derivatives with extended conjugation exhibit luminescence quantum yields up to 0.45, relevant for OLED applications .

Synthetic Challenges

Steric hindrance from the 4-methylphenylsulfonyl group complicates further functionalization at position 1. Computational modeling (DFT) predicts that substituting the methyl group with smaller substituents (e.g., fluorine) could alleviate this issue without sacrificing solubility.

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator